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Compound Name: 4-Bromotetrahydropyran

Cat. No.: B1281988
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Introduction

4-Bromotetrahydropyran is a versatile heterocyclic compound that is gaining traction as a
valuable building block in the field of material science. Its unique structural features, including
the presence of a reactive bromine atom and a stable tetrahydropyran ring, make it an
attractive precursor for the synthesis of a wide range of functional polymers and coatings. This
document provides an overview of its applications, key chemical properties, and detailed
protocols for its use in the synthesis of advanced materials. While direct, detailed experimental
protocols for the polymerization of 4-Bromotetrahydropyran in material science are not
extensively documented in publicly available literature, its utility as a reactant and building
block is evident.[1] This document will therefore focus on its general applications and provide a
foundational synthetic method for its preparation, which is a crucial first step in its utilization.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4-Bromotetrahydropyran is
essential for its effective application in material synthesis.
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Property Value Reference
Molecular Formula CsHeBrO [2]
Molecular Weight 165.03 g/mol [2]
Appearance Colorless to pale yellow liquid [3]

Density 1.467 g/cm3 at 25 °C

Refractive Index n20/D 1.497

CAS Number 25637-16-5 [2]

Applications in Material Science

4-Bromotetrahydropyran serves as a critical intermediate in the creation of complex
molecules and novel materials.[1] Its applications span various sectors, including the
development of advanced polymers and functional coatings, where it contributes to enhanced
stability and performance.[1]

Polymer Synthesis

The tetrahydropyran (THP) moiety is a key structural feature in various polymers. While direct
polymerization of 4-Bromotetrahydropyran is not widely reported, it can be used to introduce
the THP group into polymer backbones or as side chains. The reactive bromine atom allows for
its incorporation into polymer structures through various coupling reactions.

Functional Coatings

Functional coatings are designed to impart specific properties to a material's surface, such as
corrosion resistance, thermal insulation, or specific optical properties. 4-
Bromotetrahydropyran can be utilized in the synthesis of monomers that are subsequently
polymerized to form these specialized coatings. The ether linkage within the tetrahydropyran
ring can enhance the thermal stability and chemical resistance of the resulting coating.

Experimental Protocols

While specific protocols for the direct use of 4-Bromotetrahydropyran in material synthesis
are scarce, the following section details the synthesis of 4-Bromotetrahydropyran itself, a

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromotetrahydropyran
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromotetrahydropyran
https://cymitquimica.com/cas/25637-16-5/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromotetrahydropyran
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.a2bchem.com/25637-16-5.html
https://www.a2bchem.com/25637-16-5.html
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/product/b1281988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

necessary precursor for its further application.

Synthesis of 4-Bromotetrahydropyran

The following diagram illustrates the workflow for the synthesis of 4-Bromotetrahydropyran
from a suitable precursor.

Precursor Bromination Reaction
(e.g., Tetrahydropyran-4-ol) (e.g., with HBr or PBr3)

Purification Characterization
(e.g., Distillation, Chromatography) A B ey (e.g., NMR, GC-MS) @

Click to download full resolution via product page
Caption: General workflow for the synthesis of 4-Bromotetrahydropyran.

Note: The specific brominating agent and reaction conditions will influence the yield and purity
of the final product. Researchers should consult relevant literature for optimized protocols
based on their available starting materials and equipment.

Signaling Pathways and Logical Relationships

The utility of 4-Bromotetrahydropyran in material science stems from its ability to participate
in a variety of chemical transformations. The following diagram illustrates the logical
relationship between the structure of 4-Bromotetrahydropyran and its potential applications.
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Molecular Structure of 4-Bromotetrahydropyran
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Caption: Relationship between the structure of 4-Bromotetrahydropyran and its applications.

Future Outlook

The exploration of 4-Bromotetrahydropyran in material science is still in its early stages.

Future research is expected to focus on the development of novel polymerization

methodologies that directly utilize this compound as a monomer. Furthermore, its incorporation

into advanced materials for applications in organic electronics, such as hole-transporting

materials for perovskite solar cells, presents an exciting avenue for investigation.[4][5][6] The

continued study of this versatile building block holds significant promise for the creation of next-

generation materials with tailored properties and enhanced performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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